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Compound of Interest

Compound Name:
Fostamatinib (disodium

hexahydrate)

Cat. No.: B15146383 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

protocols for laboratory personnel handling Fostamatinib (disodium hexahydrate).
Adherence to these guidelines is critical to ensure personal safety and minimize environmental

exposure.

Fostamatinib (disodium hexahydrate) is a tyrosine kinase inhibitor. While the full hazard

profile is still under investigation, it is prudent to handle it as a potent compound that may be

harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.

The following procedures outline the necessary personal protective equipment (PPE) and a

step-by-step plan for its use and subsequent disposal.

Personal Protective Equipment (PPE) for Handling
Fostamatinib
The consistent and correct use of PPE is the primary line of defense against exposure to

Fostamatinib. The following table summarizes the recommended PPE for various laboratory

tasks involving this compound.
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Task
Recommended Personal Protective
Equipment (PPE)

Receiving and Unpacking
- Single-use Nitrile Gloves- Lab Coat- Safety

Glasses with Side Shields

Weighing and Aliquoting (Powder Form)

- Double Nitrile Gloves- Disposable Gown-

Safety Goggles- N95 or higher-rated Respirator

(within a ventilated enclosure)

Solution Preparation

- Double Nitrile Gloves- Disposable Gown-

Safety Goggles- Work must be conducted within

a certified chemical fume hood

Experimental Use (e.g., cell culture)
- Single-use Nitrile Gloves- Lab Coat- Safety

Glasses with Side Shields

Waste Disposal
- Double Nitrile Gloves- Disposable Gown-

Safety Goggles

Detailed Experimental Protocols
Handling Powdered Fostamatinib:

All manipulations of powdered Fostamatinib must be performed within a certified chemical fume

hood or a ventilated balance enclosure to prevent the generation and inhalation of airborne

particles.[1] Researchers should wear double nitrile gloves, a disposable gown over their lab

coat, and safety goggles.[2] An N95 or higher-rated respirator is strongly recommended during

these operations.[2] Use dedicated spatulas and weighing boats to avoid cross-contamination.

Preparing Fostamatinib Solutions:

Stock solutions should be prepared in a certified chemical fume hood.[1] Wear double nitrile

gloves, a disposable gown, and safety goggles.[2] When dissolving the powder, add the solvent

slowly to the compound to prevent splashing. All prepared solutions must be clearly labeled

with the compound name, concentration, solvent, date of preparation, and appropriate hazard

symbols.
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Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Step-by-Step Handling and Disposal Protocol:
Segregation of Waste: All materials that come into contact with Fostamatinib are to be

considered hazardous waste. This includes gloves, weighing papers, pipette tips, and any

contaminated labware.[1]

Collection of Solid Waste: Contaminated solid waste must be collected in a designated,

clearly labeled, and sealed hazardous waste container.[1]

Collection of Liquid Waste: Aqueous and solvent-based solutions containing Fostamatinib

must be collected in a separate, appropriately labeled hazardous waste container. Do not

pour any solution containing Fostamatinib down the drain.[2]

Decontamination of Work Surfaces: All surfaces and equipment that have come into contact

with Fostamatinib must be decontaminated. A recommended procedure is to first wipe the

surfaces with a detergent solution, followed by a rinse with 70% ethanol or isopropanol. All

cleaning materials must be disposed of as hazardous waste.

Labeling of Waste Containers: All hazardous waste containers must be clearly marked with

"Hazardous Waste," the full chemical name "Fostamatinib (disodium hexahydrate)," and

any other components in the waste mixture.

Storage of Waste: Hazardous waste containers should be stored in a designated, secure,

and well-ventilated satellite accumulation area until they are collected by the institution's

Environmental Health and Safety (EHS) department.[3]

Arranging for Disposal: Contact your institution's EHS department to arrange for the pickup

and disposal of the hazardous waste. Ensure all institutional and local regulations for

hazardous waste disposal are followed.[3]

Visualizing the Workflow for Safe Handling and
Disposal
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The following diagram illustrates the key decision points and procedural flow for safely

managing Fostamatinib in a laboratory setting.
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Workflow for Safe Handling and Disposal of Fostamatinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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